Cas no 1416347-33-5 (2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid)

• Product Name: 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid
• CAS No: 1416347-33-5
• MF: C₁₃H₁₉N₅O₂S
• MW: 309.38726067543
• CID: 5209012
• Update Time: 2026-03-06

2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid
• 2-((6-Amino-9-butyl-9H-purin-8-yl)thio)butanoic acid
• Butanoic acid, 2-[(6-amino-9-butyl-9H-purin-8-yl)thio]-

• Inchi： 1S/C13H19N5O2S/c1-3-5-6-18-11-9(10(14)15-7-16-11)17-13(18)21-8(4-2)12(19)20/h7-8H,3-6H2,1-2H3,(H,19,20)(H2,14,15,16)
• InChI Key： QUZOVLWZZUNHAN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1N(CCCC)C2C(N=1)=C(N)N=CN=2)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid

Comprehensive Guide to 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid (CAS No. 1416347-33-5): Properties, Applications, and Market Insights

2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid (CAS No. 1416347-33-5) is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfanyl-butyric acid side chain, has garnered attention for its potential applications in drug development and enzyme inhibition studies. In this comprehensive guide, we explore its chemical properties, synthesis pathways, and emerging applications in modern science.

The molecular structure of 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid features a purine core modified with a butyl group at the 9-position and a sulfanyl-butyric acid moiety at the 8-position. This structural configuration makes it particularly interesting for researchers investigating nucleoside analogs and their interactions with biological targets. The compound's CAS number 1416347-33-5 serves as a unique identifier in chemical databases, facilitating global research collaboration and regulatory compliance.

Recent studies have highlighted the potential of 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid in medicinal chemistry, particularly in the development of novel therapeutic agents. Its structural similarity to natural purines allows it to interact with various biological receptors, making it a valuable tool for studying signal transduction pathways. Researchers are particularly interested in its potential applications in neurological research and immune system modulation, areas that represent current hotspots in biomedical science.

The synthesis of 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being explored to optimize its production, addressing growing concerns about sustainable chemical processes. The compound's stability under various pH conditions and its solubility profile make it suitable for diverse experimental setups in drug discovery pipelines.

In the pharmaceutical industry, CAS 1416347-33-5 is being investigated for its potential as a building block in the development of new drug candidates. Its unique structure allows for various modifications, enabling medicinal chemists to create libraries of derivatives for high-throughput screening. This approach aligns with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with specific biological activities.

The market for specialized purine derivatives like 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid has shown steady growth, driven by increasing investment in biopharmaceutical research and development. Analytical techniques such as HPLC and mass spectrometry are routinely employed to characterize this compound, ensuring it meets the stringent quality standards required for research applications. The growing demand for high-purity biochemicals in academic and industrial laboratories further underscores the importance of this compound.

From a regulatory perspective, 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid is handled according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper chemical handling procedures should always be followed. Researchers frequently search for information about its storage conditions, solubility data, and compatibility with various experimental systems, reflecting practical concerns in laboratory settings.

Emerging applications of CAS 1416347-33-5 extend beyond traditional pharmaceutical research. Recent publications have explored its potential in material science, particularly in the development of functionalized surfaces for biosensors. This interdisciplinary approach demonstrates the versatility of purine-based compounds in addressing challenges across multiple scientific domains. The compound's ability to participate in molecular recognition processes makes it particularly valuable in these applications.

Quality control of 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid is crucial for research reproducibility. Suppliers typically provide detailed certificates of analysis that include information about purity (often ≥95% by HPLC), residual solvents, and other quality parameters. These specifications are particularly important for researchers working in GMP-compliant environments or those preparing compounds for preclinical studies.

Future research directions for 2-(6-Amino-9-butyl-9H-purin-8-ylsulfanyl)-butyric acid may include exploration of its structure-activity relationships and potential as a scaffold for drug design. With increasing interest in small molecule therapeutics and targeted drug delivery systems, this compound and its derivatives may play significant roles in advancing these fields. The scientific community continues to investigate its pharmacokinetic properties and potential biological targets, contributing to our understanding of purine biochemistry.

For researchers sourcing CAS 1416347-33-5, it's important to work with reputable suppliers who can provide comprehensive technical support and documentation. The compound is typically available in milligram to gram quantities, with custom synthesis options for larger-scale requirements. Proper characterization using NMR spectroscopy and other analytical techniques ensures researchers receive material suitable for their specific applications in chemical biology and related disciplines.